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Compound of Interest

Compound Name: 5-Iodonaphthalen-1-ol

Cat. No.: B1590695 Get Quote

In the landscape of medicinal chemistry and materials science, the naphthalene scaffold is a

privileged structure, forming the core of numerous pharmaceuticals and functional materials.[1]

5-Iodonaphthalen-1-ol emerges as a particularly valuable building block, integrating three key

functional elements: a rigid bicyclic aromatic system, a nucleophilic hydroxyl group, and a

reactive carbon-iodine bond. This unique combination makes it a highly versatile intermediate

for constructing complex molecular architectures. The strategic placement of the iodo and

hydroxyl groups allows for sequential, regioselective functionalization, enabling chemists to

forge intricate pathways in the synthesis of novel drug candidates and advanced materials.[2]

This guide serves as a comprehensive technical resource for researchers, providing critical

data on its properties, handling, and synthetic utility.

Core Properties and Chemical Identity
Precise identification and understanding of a compound's physical properties are foundational

to its successful application in research. 5-Iodonaphthalen-1-ol is identified by the CAS

Number 61735-56-6.[3][4][5] A summary of its key properties is presented below.
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Property Value Source

CAS Number 61735-56-6 [3][4]

Molecular Formula C₁₀H₇IO [3][4]

Molecular Weight 270.07 g/mol [3][4]

MDL Number MFCD08234605 [4]

While specific, experimentally determined data for properties such as melting point and boiling

point are not consistently published, its structural isomer, 4-Iodonaphthalen-1-ol, is noted to

require storage at 2-8°C under light protection, suggesting that 5-Iodonaphthalen-1-ol likely

shares similar stability and storage requirements.[2] Spectroscopic data, including NMR, HPLC,

and LC-MS, are essential for structural verification and are typically available from commercial

suppliers.[5]

Safety, Handling, and Storage: A Protocol for
Integrity
As a halogenated aromatic compound, 5-Iodonaphthalen-1-ol requires careful handling to

ensure personnel safety and maintain compound integrity. The following protocols are

synthesized from safety data sheets of structurally related compounds and represent best

practices.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[6][7]

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Change gloves immediately if

contaminated.[6]

Body Protection: Wear a lab coat. Ensure skin is not exposed.[6]

Handling Procedures:

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of any dust or vapors.[6]
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Contact Avoidance: Avoid all contact with skin and eyes. Do not breathe dust or vapors.[6][8]

Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.[6][7]

Storage Conditions:

Store in a tightly closed container in a cool, dry place.[6]

The compound may be light and air-sensitive; storage under an inert atmosphere (e.g.,

argon or nitrogen) is recommended for long-term stability.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[7]

[8]

First Aid Measures:

In case of skin contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing.[6][8]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Seek immediate medical attention.[6][8]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[8]

If swallowed: Rinse mouth and call a poison center or doctor if you feel unwell.[6][7]

Reactivity and Synthetic Applications
The utility of 5-Iodonaphthalen-1-ol stems from the distinct reactivity of its functional groups.

The carbon-iodine bond is a prime site for metal-catalyzed cross-coupling reactions (e.g.,

Suzuki, Sonogashira, Heck, Buchwald-Hartwig), which are cornerstone methodologies for

forming new carbon-carbon and carbon-heteroatom bonds. This makes it an ideal precursor for

synthesizing highly substituted naphthalene derivatives.

Simultaneously, the phenolic hydroxyl group can be readily converted into ethers, esters, or

triflates, providing another handle for molecular elaboration. This dual functionality allows for a
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programmed, stepwise synthesis, building molecular complexity in a controlled manner. Its

applications are primarily as a key intermediate in the development of:

Active Pharmaceutical Ingredients (APIs): The naphthalene core is present in numerous

approved drugs, and this building block allows for the exploration of new chemical space in

drug discovery.[1]

Advanced Materials: It can be incorporated into polymers or organic light-emitting diode

(OLED) materials, where the naphthalene unit can impart desirable photophysical properties.

[2]

Experimental Workflow: Palladium-Catalyzed Cross-
Coupling
The following diagram illustrates a typical experimental workflow for a palladium-catalyzed

cross-coupling reaction, a common application for 5-Iodonaphthalen-1-ol. This self-validating

protocol includes setup, monitoring, workup, and analysis stages crucial for trustworthy results.
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Caption: General workflow for a palladium-catalyzed cross-coupling reaction.
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Conclusion
5-Iodonaphthalen-1-ol (CAS: 61735-56-6) is a high-value chemical intermediate whose

strategic importance is rooted in its trifecta of functional components. For researchers in drug

development and materials science, it offers a reliable and versatile platform for the synthesis

of complex, functionalized naphthalene derivatives. Adherence to rigorous safety and handling

protocols is paramount to leveraging its full synthetic potential while ensuring a safe laboratory

environment. Its utility in modern synthetic chemistry, particularly in robust cross-coupling

reactions, solidifies its role as a key tool for innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1590695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

